Cas no 864273-95-0 (1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl)-
• CAS No: 864273-95-0
• MF: C₁₀H₆F₃N₃
• MW: 225.169951915741
• CID: 4254311
• PubChem ID: 68973116
• Update Time: 2025-08-03

1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl)-
• 3-methyl-2-(trifluoromethyl)-1,3-benzodiazole-5-carbonitrile
• 1-Methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole-6-carbonitrile
• 864273-95-0
• 1-Methyl-2-(trifluoromethyl)-1H-benzimidazole-6-carbonitrile
• SCHEMBL4245796

• Inchi： 1S/C10H6F3N3/c1-16-8-4-6(5-14)2-3-7(8)15-9(16)10(11,12)13/h2-4H,1H3
• InChI Key： LTHSGPGSLDNPPW-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)N(C)C2=CC(C#N)=CC=C2N=1

Computed Properties

• Exact Mass: 225.05138169Da
• Monoisotopic Mass: 225.05138169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl)-

Introduction to 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 864273-95-0, specifically named as 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzimidazole core structure modified with a nitrile group at the 6-position and substituents at the 1- and 2-positions, has garnered significant attention due to its unique chemical properties and potential biological activities.

1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl) is a derivative of benzimidazole, a class of compounds known for their broad spectrum of biological activities. Benzimidazoles are widely recognized for their roles in various pharmacological applications, including antiviral, anticancer, and anti-inflammatory agents. The introduction of a nitrile group at the 6-position and a trifluoromethyl group at the 2-position in this compound introduces additional electronic and steric effects that can modulate its biological interactions. These modifications are strategically designed to enhance binding affinity to target proteins and enzymes, making the compound a valuable scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The structural features of 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl) make it an attractive candidate for further investigation. The nitrile group can serve as a hydrogen bond acceptor, improving interactions with biological targets, while the trifluoromethyl group can increase metabolic stability and lipophilicity. These properties are crucial for optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its potential application in oncology research. Benzimidazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific modifications in 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl) may enhance its ability to selectively inhibit aberrantly activated enzymes that drive tumor growth. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases, making it a promising lead for developing new anticancer therapies.

Moreover, the field of chemical biology has seen significant advancements in understanding the role of benzimidazoles in modulating immune responses. The structural motif of benzimidazole is known to interact with various immune-related proteins, influencing pathways such as NF-κB and MAPK. The unique substitutions in 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl) could potentially fine-tune these interactions, leading to novel immunomodulatory agents. Such compounds could be particularly valuable in treating autoimmune diseases or enhancing vaccine efficacy.

The synthesis of 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

In addition to its pharmaceutical potential, this compound has implications in materials science and agrochemical research. The presence of electron-withdrawing groups like the nitrile moiety can influence electronic properties, making it useful in designing organic semiconductors or liquid crystals. Furthermore, benzimidazole derivatives are known to exhibit herbicidal and fungicidal activities due to their ability to disrupt essential biological processes in plants and fungi. The specific structure of 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl) may offer new leads for developing environmentally friendly crop protection agents.

The computational modeling of 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl) has been instrumental in understanding its interactions with biological targets at an atomic level. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to proteins and enzymes. These studies not only aid in rational drug design but also help predict potential side effects by identifying off-target interactions. The integration of computational methods with experimental data has become a cornerstone of modern drug discovery pipelines.

Recent advancements in high-throughput screening (HTS) technologies have enabled researchers to rapidly test large libraries of compounds for biological activity. 1H-Benzimidazole-6-carbonitrile, 1-methyl-2-(trifluoromethyl) has been incorporated into such screens due to its promising profile as a lead compound. HTS has identified several derivatives with enhanced potency and selectivity against various therapeutic targets. This approach underscores the importance of diversity-oriented synthesis (DOS) in generating novel molecules with tailored properties for drug development.

The environmental impact of pharmaceutical compounds is another critical consideration during their development. Biodegradability studies on benzimidazole derivatives have shown that certain modifications can enhance environmental compatibility while maintaining biological efficacy. For instance, incorporating fluorine atoms can improve metabolic stability without significantly affecting ecological persistence. Understanding these trade-offs is essential for developing drugs that are both effective therapeutically and environmentally sustainable.

In conclusion,1H-Benzimidazole-6-carbonitrile, with CAS number 864273-95-0, represents a significant advancement in chemical biology research due to its unique structural features and potential applications across multiple therapeutic areas. Its development highlights the synergy between organic chemistry innovation, computational modeling, high-throughput screening technologies,and environmental considerations necessary for modern drug discovery efforts.